Cas no 33156-92-2 (6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene)

• Product Name: 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
• CAS No: 33156-92-2
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 1460350
• PubChem ID: 5367429
• Update Time: 2025-04-20

6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Chemical and Physical Properties

Names and Identifiers

• 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
• 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
• 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene
• 33156-92-2
• KIFXGGYCNMHCSX-BAQGIRSFSA-N
• 6-(1-BUTENYL)-1,4-CYCLOHEPTADIENE (S-(Z))

• Inchi： 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3-
• InChI Key： KIFXGGYCNMHCSX-BAQGIRSFSA-N
• SMILES： C1(/C=C\CC)C=CCC=CC1

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Experimental Properties

• Density: 0.908
• Boiling Point: 207.4°C at 760 mmHg
• Flash Point: 63.5°C
• Refractive Index: 1.548
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cycloalkenes